3alpha,7alpha,12alpha,19-Tetrahydroxy-5beta-cholan-24-oic Acid
3alpha,7alpha,12alpha,19-Tetrahydroxy-5beta-cholan-24-oic Acid
, also known as 3, 7, 12, 19-thca, belongs to the class of organic compounds known as tetrahydroxy bile acids, alcohols and derivatives. These are prenol lipids structurally characterized by a bile acid or alcohol which bears four hydroxyl groups. Thus, is considered to be a bile acid lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been found throughout all human tissues, and has also been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
171524-64-4
VCID:
VC0067514
InChI:
InChI=1S/C24H40O6/c1-13(3-6-21(29)30)16-4-5-17-22-18(11-20(28)23(16,17)2)24(12-25)8-7-15(26)9-14(24)10-19(22)27/h13-20,22,25-28H,3-12H2,1-2H3,(H,29,30)/t13-,14+,15-,16-,17+,18+,19-,20+,22+,23-,24-/m1/s1
SMILES:
CC(CCC(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)CO)O)O)C
Molecular Formula:
C24H40O6
Molecular Weight:
424.6 g/mol
3alpha,7alpha,12alpha,19-Tetrahydroxy-5beta-cholan-24-oic Acid
CAS No.: 171524-64-4
Main Products
VCID: VC0067514
Molecular Formula: C24H40O6
Molecular Weight: 424.6 g/mol
CAS No. | 171524-64-4 |
---|---|
Product Name | 3alpha,7alpha,12alpha,19-Tetrahydroxy-5beta-cholan-24-oic Acid |
Molecular Formula | C24H40O6 |
Molecular Weight | 424.6 g/mol |
IUPAC Name | (4R)-4-[(3R,5S,7R,8R,9S,10R,12S,13R,14S,17R)-3,7,12-trihydroxy-10-(hydroxymethyl)-13-methyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid |
Standard InChI | InChI=1S/C24H40O6/c1-13(3-6-21(29)30)16-4-5-17-22-18(11-20(28)23(16,17)2)24(12-25)8-7-15(26)9-14(24)10-19(22)27/h13-20,22,25-28H,3-12H2,1-2H3,(H,29,30)/t13-,14+,15-,16-,17+,18+,19-,20+,22+,23-,24-/m1/s1 |
Standard InChIKey | RFSKRKUKTCLIAV-OWXKUJNZSA-N |
Isomeric SMILES | C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)CO)O)O)C |
SMILES | CC(CCC(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)CO)O)O)C |
Canonical SMILES | CC(CCC(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)CO)O)O)C |
Physical Description | Solid |
Description | , also known as 3, 7, 12, 19-thca, belongs to the class of organic compounds known as tetrahydroxy bile acids, alcohols and derivatives. These are prenol lipids structurally characterized by a bile acid or alcohol which bears four hydroxyl groups. Thus, is considered to be a bile acid lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been found throughout all human tissues, and has also been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. |
Synonyms | 3,7,12,19-tetrahydroxycholanoic acid 3,7,12,19-THCA 3alpha,7alpha,12alpha,19-tetrahydroxy-5beta-cholan-24-oic acid |
PubChem Compound | 5283905 |
Last Modified | Nov 11 2021 |
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